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Compound of Interest

Compound Name: BI-9627

Cat. No.: B8033919

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed protocols and technical information for the preparation of a
dimethyl sulfoxide (DMSO) stock solution of BI-9627, a potent and selective inhibitor of the
sodium-hydrogen exchanger isoform 1 (NHE1).

Introduction

BI-9627 is a valuable chemical probe for investigating the physiological and pathological roles
of NHEL1.[1][2] NHEL1 is a ubiquitously expressed transmembrane ion channel that regulates
intracellular pH by exchanging sodium ions for protons.[2] Its involvement in various cellular
processes makes it a target of interest in cardiovascular diseases and other conditions.[2][3][4]
Accurate and consistent preparation of BI-9627 stock solutions is critical for reliable
experimental outcomes. DMSO is a common solvent for this compound due to its high
solubilizing capacity for many organic molecules.[5]

Physicochemical and Potency Data

A summary of the key quantitative data for BI-9627 is presented in the table below for easy
reference and comparison.
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Parameter Value Reference
Molecular Formula C16H19F3N40O2 [3]
Molecular Weight 356.3 g/mol [2][3]
Solubility in DMSO 20 mg/mL [3]

NHEL1 ICso (pHi recovery) 6 nM [11121[3]
NHEL1 ICso (human platelet

swelling) 3LM LHi213]
Selectivity >30-fold for NHE1 over NHE2 [1112][3]
Activity against NHE3 Inactive up to 16 uM [3]

Table 1: Physicochemical and potency data for BI-9627.

Experimental Protocols

Materials and Equipment
e BI-9627 (solid)

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Pipettors and sterile, disposable tips

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Protocol for Preparing a 10 mM BI-9627 Stock Solution

in DMSO
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This protocol describes the preparation of a 10 mM stock solution of BI-9627 in DMSO. Adjust
the quantities as needed for your specific experimental requirements.

» Preparation: Don appropriate PPE. Ensure the work area is clean and dry.

o Weighing BI-9627: Tare a sterile microcentrifuge tube on the analytical balance. Carefully
weigh out 3.56 mg of BI-9627 solid into the tube.

e Adding DMSO: Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the BI-
9627.

o Dissolution: Close the tube tightly and vortex thoroughly until the solid is completely
dissolved. Gentle warming or sonication may be used to aid dissolution if precipitation is
observed.[6]

o Storage: Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw
cycles. Store the stock solution at -20°C for up to one month or at -80°C for up to six months.

[1]

Workflow for BI-9627 Stock Solution Preparation
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Preparation

Don PPE

Weigh 3.56 mg BI-9627

Add 1 mL DMSO

Vortex to Dissolve
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Preparing a DMSO Stock Solution of BI-9627: An
Application Note and Protocol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8033919#preparing-bi-9627-stock-solution-with-
dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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